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Compound of Interest

Compound Name: Cyclohexadecanone

Cat. No.: B1615262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cyclohexadecanone, a macrocyclic musk used as a fragrance ingredient in a variety of

consumer products, is subject to environmental release through wastewater streams.

Understanding its environmental fate—encompassing its persistence, bioaccumulation

potential, and mobility—is crucial for a comprehensive environmental risk assessment. This

technical guide provides a detailed overview of the environmental fate of

Cyclohexadecanone, summarizing available data, outlining key experimental protocols, and

visualizing critical pathways and workflows. While experimental data for some endpoints are

limited, this guide consolidates current knowledge and utilizes established predictive models to

offer a thorough assessment. The Research Institute for Fragrance Materials (RIFM) has

assessed Cyclohexadecanone and concluded that it is not Persistent, Bioaccumulative, and

Toxic (PBT)[1].

Physicochemical Properties
Understanding the fundamental physicochemical properties of a substance is the first step in

assessing its environmental behavior. The properties of Cyclohexadecanone, a large, non-

polar cyclic ketone, are presented below.
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Property Value Source

Molecular Formula C₁₆H₃₀O -

Molecular Weight 238.41 g/mol -

Water Solubility
0.1915 mg/L at 25 °C

(estimated)
The Good Scents Company

Vapor Pressure
0.00012 mmHg at 25 °C

(estimated)
The Good Scents Company

Log Kₒw (Octanol-Water

Partition Coefficient)
7.7 at 25 °C NICNAS (2017)[2]

Environmental Fate and Distribution
The environmental fate of Cyclohexadecanone is governed by a series of processes including

biodegradation, photodegradation, hydrolysis, bioconcentration, soil and sediment sorption,

and atmospheric oxidation. The interplay of these processes determines the compound's

persistence and distribution across various environmental compartments.
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Preparation

Test Setup

Incubation & Measurement

Data Analysis

Prepare Mineral Medium

Add Medium, Inoculum, and Test Substance to Respirometer Flasks

Obtain Activated Sludge Inoculum Prepare Cyclohexadecanone Stock

Seal Flasks and Add CO2 Absorbent

Set up Blank (Inoculum + Medium) and Control (Reference Substance) Flasks

Incubate at Constant Temperature with Stirring for 28 Days

Continuously Monitor Oxygen Consumption

Calculate % Biodegradation vs. ThOD

Evaluate against 60% Pass Level and 10-day Window

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Equilibration

Analysis

Calculation

Select and Characterize Soils

Add Soil and Solution to Centrifuge Tubes

Prepare Cyclohexadecanone Solution

Agitate for a Defined Period to Reach Equilibrium

Centrifuge to Separate Soil and Water

Analyze Cyclohexadecanone Concentration in the Aqueous Phase

Calculate Amount Adsorbed to Soil

Determine Kd and Koc
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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